![molecular formula C8H4ClN3 B3219132 3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile CAS No. 1190315-55-9](/img/structure/B3219132.png)
3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile
Overview
Description
3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential use in the development of new drugs. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or signaling pathways in the body, leading to its various biological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in the body. Additionally, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile in lab experiments is its high yield and purity. Additionally, its various biological activities make it a promising candidate for further research. However, its mechanism of action is not fully understood, and more research is needed to fully elucidate its potential therapeutic applications.
Future Directions
There are several potential future directions for research on 3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile. One area of interest is its potential use in the development of new anticancer drugs. Additionally, its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease warrants further investigation. Finally, more research is needed to fully understand its mechanism of action and potential limitations for therapeutic use.
Scientific Research Applications
3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile has been extensively studied for its potential use in the development of new drugs. This compound has been found to have various biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. It has also been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClN3/c9-6-3-12-7-4-11-2-5(1-10)8(6)7/h2-4,12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDHQPLCUXNNLLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(N1)C=NC=C2C#N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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